![molecular formula C25H34N4OS B2481968 (1S,3s)-N-((5-(isopropylthio)-4-phenethyl-4H-1,2,4-triazol-3-yl)methyl)adamantane-1-carboxamide CAS No. 477303-90-5](/img/structure/B2481968.png)
(1S,3s)-N-((5-(isopropylthio)-4-phenethyl-4H-1,2,4-triazol-3-yl)methyl)adamantane-1-carboxamide
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Description
(1S,3s)-N-((5-(isopropylthio)-4-phenethyl-4H-1,2,4-triazol-3-yl)methyl)adamantane-1-carboxamide is a useful research compound. Its molecular formula is C25H34N4OS and its molecular weight is 438.63. The purity is usually 95%.
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Scientific Research Applications
Catalytic Synthesis of N-Aryladamantane-1-carboxamides
Research by Shishkin et al. (2020) delves into the synthesis of N-aryl(benzyl)adamantane-1-carboxamides via the reaction of adamantane-1-carboxylic acid with aromatic amines. This process employs phosphorus trichloride, 4-dimethylaminopyridine, and triethylamine, highlighting a methodology for producing adamantane derivatives with potential applications in medicinal chemistry and material science (Shishkin et al., 2020).
Polyamides with Adamantyl Moieties
Chern et al. (1998) synthesized a series of new polyamides by direct polycondensation, incorporating 1,3-bis[4-(4-carboxyphenoxy)phenyl]adamantane with various diamines. These polyamides demonstrated solubility in common solvents and exhibited significant thermal stability, suggesting their potential in high-performance materials (Chern et al., 1998).
Metal-Organic Frameworks with Adamantane Tectons
Senchyk et al. (2013) explored the use of bistriazoles derived from adamantane for constructing metal-organic frameworks (MOFs) with copper(II). These MOFs demonstrated unique structural properties and potential magnetic applications, showcasing the versatility of adamantane derivatives in designing functional materials (Senchyk et al., 2013).
Polyamide-imides with Adamantyl Groups
Liaw and Liaw (2001) reported the synthesis of new polyamide-imides containing pendent adamantyl groups, which exhibited excellent solubility, thermal stability, and mechanical properties. These findings highlight the potential of adamantane derivatives in the development of advanced polymeric materials (Liaw & Liaw, 2001).
Properties
IUPAC Name |
N-[[4-(2-phenylethyl)-5-propan-2-ylsulfanyl-1,2,4-triazol-3-yl]methyl]adamantane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H34N4OS/c1-17(2)31-24-28-27-22(29(24)9-8-18-6-4-3-5-7-18)16-26-23(30)25-13-19-10-20(14-25)12-21(11-19)15-25/h3-7,17,19-21H,8-16H2,1-2H3,(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDFJTFLSBMESRW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)SC1=NN=C(N1CCC2=CC=CC=C2)CNC(=O)C34CC5CC(C3)CC(C5)C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H34N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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